Cas no 2089718-50-1 ((6-Chloropyrimidin-4-yl)alanine)
(6-Chloropyrimidin-4-yl)alanine is a synthetic compound with potential applications in medicinal chemistry. It exhibits high purity and stability, making it suitable for research and development purposes. The unique chloropyrimidin-4-yl group confers distinctive properties, potentially enhancing its bioactivity and selectivity in drug discovery. This compound is ideal for screening and profiling in drug design, offering valuable insights into molecular interactions.
2089718-50-1 structure
Product Name:(6-Chloropyrimidin-4-yl)alanine
CAS No:2089718-50-1
MF:C7H8ClN3O2
MW:201.610320091248
CID:5722599
PubChem ID:121204682
Update Time:2025-07-21
(6-Chloropyrimidin-4-yl)alanine Chemical and Physical Properties
Names and Identifiers
-
- 2089718-50-1
- F1907-8702
- 2-[(6-chloropyrimidin-4-yl)amino]propanoic acid
- AKOS026712997
- (6-chloropyrimidin-4-yl)alanine
- Alanine, N-(6-chloro-4-pyrimidinyl)-
- (6-Chloropyrimidin-4-yl)alanine
-
- Inchi: 1S/C7H8ClN3O2/c1-4(7(12)13)11-6-2-5(8)9-3-10-6/h2-4H,1H3,(H,12,13)(H,9,10,11)
- InChI Key: YGSZJLIGMUTQJI-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC=N1)NC(C(=O)O)C
Computed Properties
- Exact Mass: 201.0305042g/mol
- Monoisotopic Mass: 201.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- Density: 1.490±0.06 g/cm3(Predicted)
- Boiling Point: 451.6±35.0 °C(Predicted)
- pka: 3.78±0.10(Predicted)
(6-Chloropyrimidin-4-yl)alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C277611-100mg |
(6-Chloropyrimidin-4-yl)alanine |
2089718-50-1 | 100mg |
$ 95.00 | 2022-04-28 | ||
| TRC | C277611-500mg |
(6-Chloropyrimidin-4-yl)alanine |
2089718-50-1 | 500mg |
$ 365.00 | 2022-04-28 | ||
| TRC | C277611-1g |
(6-Chloropyrimidin-4-yl)alanine |
2089718-50-1 | 1g |
$ 570.00 | 2022-04-28 | ||
| Life Chemicals | F1907-8702-0.25g |
(6-chloropyrimidin-4-yl)alanine |
2089718-50-1 | 95%+ | 0.25g |
$358.0 | 2023-09-07 | |
| Life Chemicals | F1907-8702-0.5g |
(6-chloropyrimidin-4-yl)alanine |
2089718-50-1 | 95%+ | 0.5g |
$377.0 | 2023-09-07 | |
| Life Chemicals | F1907-8702-1g |
(6-chloropyrimidin-4-yl)alanine |
2089718-50-1 | 95%+ | 1g |
$397.0 | 2023-09-07 | |
| Life Chemicals | F1907-8702-2.5g |
(6-chloropyrimidin-4-yl)alanine |
2089718-50-1 | 95%+ | 2.5g |
$794.0 | 2023-09-07 | |
| Life Chemicals | F1907-8702-5g |
(6-chloropyrimidin-4-yl)alanine |
2089718-50-1 | 95%+ | 5g |
$1191.0 | 2023-09-07 | |
| Life Chemicals | F1907-8702-10g |
(6-chloropyrimidin-4-yl)alanine |
2089718-50-1 | 95%+ | 10g |
$1667.0 | 2023-09-07 |
(6-Chloropyrimidin-4-yl)alanine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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